Cas no 1242339-10-1 (2-Bromo-5-chloro-1-fluoro-3-methylbenzene)

• Product Name: 2-Bromo-5-chloro-1-fluoro-3-methylbenzene
• CAS No: 1242339-10-1
• MF: C₇H₅BrClF
• MW: 223.470003843307
• MDL: MFCD16817665
• CID: 2195876
• PubChem ID: 50998611
• Update Time: 2025-05-20

2-Bromo-5-chloro-1-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-1-fluoro-3-methylbenzene
• 2-Bromo-5-chloro-3-fluorotoluene
• FCH1348573
• AX8212830
• Benzene, 2-bromo-5-chloro-1-fluoro-3-methyl-
• AKOS027382904
• G70441
• SCHEMBL13550060
• CS-0209339
• MFCD16817665
• FS-6453
• DB-364825
• 1242339-10-1

• MDL： MFCD16817665
• Inchi： 1S/C7H5BrClF/c1-4-2-5(9)3-6(10)7(4)8/h2-3H,1H3
• InChI Key： BAGCZQFQADYULL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C)Cl)F

Computed Properties

• Exact Mass: 221.92472g/mol
• Monoisotopic Mass: 221.92472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.7

Additional information on 2-Bromo-5-chloro-1-fluoro-3-methylbenzene

Recent Advances in the Application of 2-Bromo-5-chloro-1-fluoro-3-methylbenzene (CAS: 1242339-10-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-chloro-1-fluoro-3-methylbenzene (CAS: 1242339-10-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This halogenated aromatic compound exhibits unique reactivity patterns due to the strategic placement of bromo, chloro, fluoro, and methyl substituents on the benzene ring, making it a versatile building block for drug discovery and development.

Recent studies have demonstrated the utility of 1242339-10-1 in palladium-catalyzed cross-coupling reactions, where it serves as an excellent substrate for Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers at the University of Cambridge reported a breakthrough in using this compound to synthesize potent kinase inhibitors, achieving unprecedented selectivity profiles against cancer-related protein targets. The electron-withdrawing effects of the halogen atoms significantly influence the compound's reactivity in these transformations.

In pharmaceutical applications, 2-Bromo-5-chloro-1-fluoro-3-methylbenzene has shown promise as a precursor for PET (positron emission tomography) radiotracers. A 2023 study published in the Journal of Medicinal Chemistry detailed its use in developing fluorine-18 labeled probes for neuroimaging, capitalizing on the existing fluorine atom for facile isotopic exchange. This approach has opened new avenues for studying neurodegenerative diseases with improved imaging resolution.

The compound's metabolic stability has been extensively investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Researchers have found that the methyl group at the 3-position significantly enhances metabolic stability compared to non-methylated analogs, while the halogen pattern provides optimal lipophilicity for blood-brain barrier penetration. These properties make derivatives of 1242339-10-1 particularly valuable for CNS drug development.

Emerging applications in chemical biology include the use of 2-Bromo-5-chloro-1-fluoro-3-methylbenzene as a versatile scaffold for PROTAC (PROteolysis TArgeting Chimera) development. Its ability to serve as a linker between E3 ligase ligands and target protein binders has been demonstrated in recent Nature Chemical Biology publications, showing remarkable efficacy in targeted protein degradation strategies.

From a safety and regulatory perspective, recent toxicological assessments indicate that proper handling protocols should be established for 1242339-10-1, particularly regarding its potential respiratory sensitization properties. However, its environmental persistence appears to be relatively low compared to fully halogenated benzenes, making it a more sustainable choice for industrial-scale pharmaceutical synthesis.

Future research directions highlighted in recent literature include exploring the compound's potential in DNA-encoded library technology and its application in continuous flow chemistry setups. The unique reactivity pattern of 2-Bromo-5-chloro-1-fluoro-3-methylbenzene makes it particularly suitable for these high-throughput drug discovery approaches, with several pharmaceutical companies reportedly developing proprietary methodologies based on this scaffold.